3-chloro-1-cyclopentylpyrazin-2(1H)-one

• IUPAC Name: 3-chloro-1-cyclopentylpyrazin-2-one
• InChI: InChI=1S/C9H11ClN2O/c10-8-9(13)12(6-5-11-8)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key: AGQQYVFJALWSRL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=CN=C(C2=O)Cl
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol

Description

3-Chloro-1-cyclopentylpyrazin-2(1H)-one, also known as 3-CPCP, is an organic compound with a cyclopentylpyrazinone ring structure. It is a versatile, biologically active compound that has been widely studied in the laboratory setting. 3-CPCP has been used in numerous scientific research applications, including synthesis, drug discovery, and biochemical and physiological studies.

Scientific Research Applications

Microwave-Promoted Hetero-Diels-Alder Reactions

The hetero-Diels-Alder reactions of functionalized 2(1H)-pyrazinones, a category to which 3-chloro-1-cyclopentylpyrazin-2(1H)-one is related, have been significantly enhanced using microwave irradiation. This process allows for efficient cycloaddition reactions, demonstrating the utility of these compounds in synthesizing complex heterocycles under controlled conditions (Van der Eycken et al., 2002).

Synthesis of Pyridine and Pyrazine Derivatives

Research has shown the versatile use of 2(1H)-pyrazinones for cycloaddition reactions, leading to the formation of pyridine or pyrazine derivatives. These processes highlight the potential of such compounds in creating a variety of cyclic structures, which are valuable in the development of pharmaceuticals and agrochemicals (Hoornaert, 2010).

Anti-Inflammatory and Antioxidant Agents

A novel series of 2-(6-alkyl-pyrazin-2-yl)-1H-benzo[d]imidazole analogs, derived from chloropyrazin-2-yl compounds, demonstrated potent anti-inflammatory and antioxidant activities. This indicates the potential of 3-chloro-1-cyclopentylpyrazin-2(1H)-one analogs in medicinal chemistry for developing new therapeutic agents (Shankar et al., 2017).

DNA Binding and Antimicrobial Properties

Studies on pyrazine derivatives, including chlorohydrazinopyrazine, have shown high affinity for DNA binding and exhibited antimicrobial properties without cytotoxicity towards human cells. These findings suggest the potential application of 3-chloro-1-cyclopentylpyrazin-2(1H)-one derivatives in clinical settings, providing a basis for further research into their use as antimicrobial agents or in drug delivery systems (Mech-Warda et al., 2022).

Synthesis of Heterocyclic Compounds

The use of 2-chloro-2-cyclopropylidenacetate in the synthesis of spirocyclopropane anellated heterocycles demonstrates the potential of chloropyrazinone derivatives in constructing diverse heterocyclic frameworks. These findings underscore the importance of such compounds in synthetic organic chemistry, offering pathways to novel heterocyclic structures (Meijere et al., 1989).